molecular formula C9H7NO2 B3190091 3-(Isoxazol-5-yl)phenol CAS No. 391927-01-8

3-(Isoxazol-5-yl)phenol

Cat. No.: B3190091
CAS No.: 391927-01-8
M. Wt: 161.16 g/mol
InChI Key: UDHYHKYQEZZNJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Isoxazol-5-yl)phenol is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

391927-01-8

Molecular Formula

C9H7NO2

Molecular Weight

161.16 g/mol

IUPAC Name

3-(1,2-oxazol-5-yl)phenol

InChI

InChI=1S/C9H7NO2/c11-8-3-1-2-7(6-8)9-4-5-10-12-9/h1-6,11H

InChI Key

UDHYHKYQEZZNJR-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)O)C2=CC=NO2

Canonical SMILES

C1=CC(=CC(=C1)O)C2=CC=NO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(dimethylamino)-1-(3-hydroxyphenyl)-2-propen-1-one (2.2 g, 11.5 mmol) and hydroxylamine hydrochloride (1.17 g, 16.8 mmol) in 45 ml dioxane/water 1:1 is heated for 2 hours at 60° C. The reaction is poured into ice-water and the precipitate is collected by filtration, washed with water, and dried in vacuo to give 1.4 g of 3-(5-isoxazolyl)phenol (75.5%). This phenolic product is reacted with (2S)-glycidyl 3-nitrobenzenesulfonate substantially as described for Epoxide 1 to give 1.33 g of the title epoxide (70%).
Name
3-(dimethylamino)-1-(3-hydroxyphenyl)-2-propen-1-one
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.17 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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